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Compound of Interest

Compound Name: Fluprostenol serinol amide

CAS No.: 1176658-85-7

Cat. No.: B563718

Get Quote

Introduction & Scientific Context
Fluprostenol serinol amide (Flu-SA) is a specialized research tool designed to interrogate the

pharmacology of prostaglandin F2

(PGF2

) derivatives and the endocannabinoid-prostaglandin crossover pathway. Unlike standard
clinical analogs (e.g., Latanoprost, Travoprost) which are typically isopropyl esters designed as
prodrugs, Flu-SA is a metabolically stable amide analog of PGF2

-2-glyceryl ester.

In the eye, the endocannabinoid 2-arachidonyl glycerol (2-AG) can be oxygenated by COX-2 to

form prostaglandin glyceryl esters (PG-GEs). These metabolites are potent but highly unstable.

Flu-SA provides a hydrolysis-resistant structural mimic, allowing researchers to study the

specific effects of glyceryl/amide-modified prostaglandins on Intraocular Pressure (IOP) and

extracellular matrix (ECM) remodeling without the confounding variable of rapid degradation.
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Key Research Applications
FP Receptor Pharmacology: Differentiating between classical FP receptor signaling and

"prostamide-like" activity.[1]

Metabolic Stability Studies: Serving as a stable control in hydrolysis assays involving corneal

esterases.

IOP Lowering Mechanisms: Investigating uveoscleral outflow enhancement via MMP (Matrix

Metalloproteinase) activation in ciliary muscle cells.

Mechanism of Action & Signaling Pathway[2][3][4]
[5]
Fluprostenol serinol amide acts primarily as a potent agonist at the Prostaglandin F (FP)

receptor.[2] Upon binding, it triggers a G-protein coupled cascade that results in the

mobilization of intracellular calcium and the subsequent secretion of MMPs. This remodeling of

the ciliary muscle extracellular matrix reduces hydraulic resistance, enhancing the uveoscleral

outflow of aqueous humor.[3]
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Figure 1: Signal transduction pathway of Fluprostenol serinol amide from FP receptor binding

to IOP reduction.

Chemical Handling & Formulation Protocols
Fluprostenol serinol amide is a lipid-soluble compound. Improper handling leads to

precipitation and erratic experimental data.

Physical Properties:

Molecular Formula: C

H

F

NO

[4]

Solubility: DMSO (~20 mg/mL), Ethanol (~30 mg/mL), PBS pH 7.2 (~10 mg/mL with careful

preparation).[4]

Protocol A: Preparation of Stock and Working Solutions
Stock Solution (10 mM):

Dissolve the lyophilized powder in anhydrous DMSO.

Note: Avoid using water directly on the powder.

Aliquot into light-protective vials (amber glass) and store at -20°C. Purge with argon if

possible to prevent oxidation.

Aqueous Working Solution (for In Vitro Assays):

Dilute the DMSO stock into the culture medium or assay buffer.

Critical Step: Ensure the final DMSO concentration is <0.1% to avoid solvent toxicity.
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Example: To achieve 1 µM final concentration, dilute 1 µL of 10 mM stock into 10 mL of

buffer. Vortex immediately.

In Vitro Protocol: Calcium Mobilization Assay
(FLIPR)
This protocol validates the functional potency of Fluprostenol serinol amide by measuring

intracellular calcium flux in HEK-293 cells stably expressing the human FP receptor.

Materials
HEK-293 cells (hFP-transfected).

Fluorescent Calcium Indicator (e.g., Fluo-4 AM).

Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

Fluprostenol serinol amide (Test compound).[4]

Latanoprost free acid (Positive Control).
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Figure 2: Step-by-step workflow for high-throughput calcium mobilization screening.

Step-by-Step Procedure
Seeding: Plate cells in poly-D-lysine coated black-walled 96-well plates 24 hours prior to

assay.
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Loading: Remove media and incubate cells with Fluo-4 AM dye loading buffer for 60 minutes

at 37°C.

Baseline: Place plate in FLIPR (Fluorometric Imaging Plate Reader) or equivalent plate

reader. Record baseline fluorescence for 10 seconds.

Stimulation: Automatically inject 50 µL of Fluprostenol serinol amide (5x concentration) into

the wells.

Measurement: Record fluorescence emission (excitation 488 nm, emission 525 nm) every

second for 60 seconds, then every 3 seconds for another 60 seconds.

Analysis: Plot the change in Relative Fluorescence Units (RFU) against the log concentration

of the agonist to determine EC50.

In Vivo Protocol: IOP Measurement in Normotensive
Rabbits
This protocol assesses the ocular hypotensive efficacy of the compound.[5][6][7][8][9][10]

Rabbits are the standard initial model due to their stable circadian IOP rhythm.

Study Design
Subject: New Zealand White Rabbits (2–3 kg), n=6 per group.

Dosing: Topical instillation (30 µL drop).

Controls: Vehicle (PBS/0.05% Polysorbate 80) in contralateral eye.

Procedure
Acclimatization: Handle animals daily for 3 days prior to study to reduce stress-induced IOP

spikes.

Baseline: Measure IOP at T=0 using a pneumatonometer or rebound tonometer (e.g.,

TonoVet). Apply one drop of topical anesthetic (0.5% proparacaine) if using

pneumatonometer.
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Dosing: Administer 30 µL of Fluprostenol serinol amide (typically 0.001% - 0.01% w/v) to

the test eye and Vehicle to the control eye.

Time Course: Measure IOP at 1, 2, 4, 6, and 24 hours post-dose.

Ocular Irritation Scoring: Simultaneously score for conjunctival hyperemia (redness) using

the Draize scale (0-3).

Data Reporting Template
Time Point
(hrs)

Control Eye
IOP (mmHg)

Treated Eye
IOP (mmHg) IOP (%)

Hyperemia
Score (0-3)

0 (Baseline) 18.5 ± 1.2 18.4 ± 1.1 - 0

1 18.2 ± 1.0 16.5 ± 1.5 -9.3% 0.5

2 18.0 ± 0.9 14.2 ± 1.2 -21.1% 1.0

4 (Peak) 17.8 ± 1.1 13.1 ± 0.8 -26.4% 0.5

24 18.1 ± 1.3 17.5 ± 1.0 -3.3% 0
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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